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Compound of Interest

Compound Name: Carsalam

Cat. No.: B1662507

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carsalam, systematically known as 2H-1,3-benzoxazine-2,4(3H)-dione, is a heterocyclic
organic compound with recognized analgesic and non-steroidal anti-inflammatory properties.
Its mechanism of action is associated with the inhibition of cyclooxygenase (COX) enzymes,
key players in the inflammatory cascade. This technical guide provides a comprehensive
overview of the synthesis and characterization of Carsalam, offering detailed experimental
protocols and quantitative data to support research and development in the pharmaceutical
field.

Physicochemical Properties of Carsalam

A summary of the key physicochemical properties of Carsalam is presented in the table below,
providing a foundational dataset for its handling and analysis.
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Property Value

Molecular Formula CsHsNOs3

Molecular Weight 163.13 g/mol

CAS Number 2037-95-8

Melting Point 228-232 °C

Appearance Off-white to light brown crystalline powder
Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Synthesis of Carsalam

The synthesis of Carsalam can be achieved through various methods. Historically, a traditional
approach involving ethyl chloroformate has been employed. More recently, a safer and more
efficient method utilizing diethyl carbonate has been developed and patented.

Modern Synthesis of Carsalam via Diethyl Carbonate

This contemporary method offers high yield and purity while avoiding the use of toxic reagents
like ethyl chloroformate.

e Reaction Setup: In a suitable reaction vessel, combine salicylamide and diethyl carbonate.
o Addition of Base: Introduce a solution of sodium ethoxide in ethanol to the mixture.

» Heating: Heat the reaction mixture to 80°C and maintain this temperature for approximately 2
hours.

» Hydrolysis: After cooling, add water to the reaction mixture, followed by the dropwise addition
of hydrochloric acid to induce precipitation of the product.

« |solation: Isolate the precipitated Carsalam by filtration.

e Washing and Drying: Wash the product with ethanol and water, then dry under vacuum to
obtain the final product.
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Traditional Synthesis of Carsalam using Ethyl
Chloroformate

This method, while effective, utilizes hazardous materials and is being superseded by the more
modern approach.

Reaction Setup: Dissolve salicylamide in a mixture of pyridine and acetonitrile.

Reagent Addition: Add ethyl chloroformate to the solution.

Reaction: Allow the reaction to proceed, leading to the formation of Carsalam.

Isolation and Purification: Isolate the crude product and purify through appropriate
techniques such as recrystallization.

Comparison of Synthesis Methods

The following table summarizes the key quantitative differences between the modern and
traditional synthesis methods for Carsalam.

Modern Method (Diethyl Traditional Method (Ethyl
Parameter
Carbonate) Chloroformate)
Yield ~90% ~85%
Purity (HPLC) >99.9% Not consistently reported
Diethyl carbonate, Sodium o
Key Reagents i Ethyl chloroformate, Pyridine
ethoxide
Solvents Ethanol, Water Acetonitrile, Pyridine
i ] ) ] Lower (uses toxic ethyl
Safety Profile Higher (avoids toxic reagents)

chloroformate)

Characterization of Carsalam

The identity and purity of synthesized Carsalam are confirmed through various analytical
techniques.
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High-Performance Liquid Chromatography (HPLC)

HPLC is a critical technique for assessing the purity of Carsalam.

Mobile Phase: A gradient mixture of acetonitrile and water containing 0.1% phosphoric acid.

Stationary Phase: A C18 reversed-phase column.

Detection: UV detection at a wavelength of 254 nm.

Purity Assessment: The purity is determined by the area percentage of the main peak, with a
target of >99.9%.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR spectroscopy is used to confirm the chemical structure of Carsalam.

o Sample Preparation: Dissolve approximately 10-20 mg of the Carsalam sample in
deuterated dimethyl sulfoxide (DMSO-ds).

e Instrument Parameters:
o Spectrometer Frequency: 400 MHz
o Pulse Angle: 90°
o Relaxation Delay: 1-5 seconds
o Data Acquisition: Acquire the *H NMR spectrum.

» Data Analysis: The characteristic peaks for Carsalam in DMSO-de are observed at
approximately 6 11.5 (s, 1H, OH) and & 7.0-8.0 (m, 4H, Ar-H).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in the Carsalam
molecule.
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e Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of
the Carsalam sample.

e Instrument Parameters:
o Spectral Range: 4000-400 cm™1
o Resolution: 4 cm™t
o Number of Scans: 16-32
» Data Acquisition: Obtain the FTIR spectrum.

o Data Analysis: The spectrum will show characteristic absorption bands for the hydroxyl (-
OH), carbonyl (C=0), and aromatic (C=C) functional groups present in Carsalam.

Mechanism of Action: Cyclooxygenase Inhibition

Carsalam exerts its anti-inflammatory and analgesic effects by inhibiting the cyclooxygenase
(COX) enzymes, specifically COX-1 and COX-2. This inhibition disrupts the conversion of
arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.

The following diagram illustrates the simplified signaling pathway of COX inhibition by
Carsalam.
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Caption: Simplified signaling pathway of Carsalam's inhibition of COX enzymes.

Experimental and Synthesis Workflows
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The following diagrams provide a visual representation of the synthesis and characterization
workflows for Carsalam.

Modern Synthesis

Mix Salicylamide & Diethyl Carbonate

:

Add Sodium Ethoxide

:

Heat to 80°C

:

Hydrolyze with HCI

:

Filter Product

:

Wash & Dry

Carsalam Product
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Caption: Workflow for the modern synthesis of Carsalam.

Characterization
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Caption: Analytical workflow for the characterization of Carsalam.

 To cite this document: BenchChem. [The Synthesis and Characterization of Carsalam: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662507#carsalam-synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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